Cas no 1877939-35-9 (4-amino-N-benzyl-N-methyl-3-nitrobenzene-1-sulfonamide)

• Product Name: 4-amino-N-benzyl-N-methyl-3-nitrobenzene-1-sulfonamide
• CAS No: 1877939-35-9
• MF: C₁₄H₁₅N₃O₄S
• MW: 321.351601839066
• CID: 6209368
• PubChem ID: 165474842
• Update Time: 2025-06-08

4-amino-N-benzyl-N-methyl-3-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-N-benzyl-N-methyl-3-nitrobenzene-1-sulfonamide
• 1877939-35-9
• EN300-1131643

• Inchi： 1S/C14H15N3O4S/c1-16(10-11-5-3-2-4-6-11)22(20,21)12-7-8-13(15)14(9-12)17(18)19/h2-9H,10,15H2,1H3
• InChI Key： DLFJNVGBDKNMFZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)[N+](=O)[O-])N)(N(C)CC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 321.07832714g/mol
• Monoisotopic Mass: 321.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 118Ų

Additional information on 4-amino-N-benzyl-N-methyl-3-nitrobenzene-1-sulfonamide

Comprehensive Overview of 4-amino-N-benzyl-N-methyl-3-nitrobenzene-1-sulfonamide (CAS No. 1877939-35-9)

4-amino-N-benzyl-N-methyl-3-nitrobenzene-1-sulfonamide (CAS No. 1877939-35-9) is a specialized sulfonamide derivative that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique nitrobenzene and sulfonamide functional groups, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its molecular structure, which combines a benzyl group with a methyl substituent, offering versatile reactivity for further chemical modifications.

The growing interest in 4-amino-N-benzyl-N-methyl-3-nitrobenzene-1-sulfonamide is driven by its potential role in developing novel therapeutic agents. Recent studies highlight its relevance in targeting specific enzymes or receptors, making it a candidate for precision medicine applications. With the rise of AI-driven drug discovery, this compound has been featured in computational screenings, where its pharmacophore properties are analyzed for binding affinity and selectivity. Such advancements align with the increasing demand for small-molecule inhibitors in treating complex diseases.

From a synthetic chemistry perspective, CAS No. 1877939-35-9 serves as a valuable intermediate in organic synthesis. Its nitro and amino groups provide reactive sites for further functionalization, enabling the creation of diverse derivatives. This adaptability is crucial for researchers exploring structure-activity relationships (SAR) in medicinal chemistry. Moreover, the compound's stability under various conditions makes it suitable for high-throughput screening (HTS) platforms, a hot topic in modern drug development.

Environmental and regulatory considerations also play a role in the study of 4-amino-N-benzyl-N-methyl-3-nitrobenzene-1-sulfonamide. As sustainability becomes a priority in chemical manufacturing, researchers are investigating green synthesis methods for this compound. Questions like "How to optimize the yield of CAS No. 1877939-35-9 using eco-friendly catalysts?" are frequently searched in academic and industrial forums. These efforts align with global trends toward green chemistry and reduced environmental impact.

In analytical chemistry, the characterization of 4-amino-N-benzyl-N-methyl-3-nitrobenzene-1-sulfonamide involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm structural integrity, which are critical for reproducibility in research. The compound's spectral data is often shared in open-access databases, supporting the open science movement. This transparency is highly valued in collaborative research environments, where data sharing accelerates innovation.

The commercial availability of CAS No. 1877939-35-9 has expanded its accessibility to researchers worldwide. Suppliers often list it under categories like building blocks for drug discovery or specialty chemicals, reflecting its broad utility. Frequent search queries include "Where to buy 4-amino-N-benzyl-N-methyl-3-nitrobenzene-1-sulfonamide?" and "What are the storage conditions for CAS No. 1877939-35-9?"—indicating strong market demand. Proper handling and storage guidelines are essential to maintain its stability and shelf life.

Looking ahead, the potential applications of 4-amino-N-benzyl-N-methyl-3-nitrobenzene-1-sulfonamide continue to evolve. Its integration into combinatorial chemistry libraries and fragment-based drug design (FBDD) projects underscores its versatility. As the scientific community explores new frontiers in personalized medicine and bioconjugation, this compound is poised to remain a key player in cutting-edge research. Its multifaceted properties make it a subject of ongoing investigation, with publications frequently citing its role in innovative methodologies.